NH2-PEG2-methyl acetate hydrochloride

• CAS: 208647-73-8
• Molecular Formula: C7H16ClNO4
• Molecular Weight: 213.66 g/mol
• InChI: InChI=1S/C7H15NO4.ClH/c1-10-7(9)6-12-5-4-11-3-2-8;/h2-6,8H2,1H3;1H
• InChIKey: LJGPEQCMODSTPF-UHFFFAOYSA-N

NH2-PEG2-methyl acetate hydrochloride PROTAC Linker

NH2-PEG2-methyl acetate hydrochloride (CAS 208647-73-8) is a monodisperse, heterobifunctional polyethylene glycol (PEG) linker composed of a primary amine at one terminus and a methyl-protected carboxylic acid (methyl acetate) at the other, supplied as a hydrochloride salt . With a molecular weight of 213.66 g/mol (free base: 177.20 g/mol), this compound belongs to the class of PEG2-based linkers (two ethylene oxide units), which confer enhanced aqueous solubility and biocompatibility while minimizing steric bulk . It is primarily utilized as a building block in the synthesis of proteolysis-targeting chimeras (PROTACs) and other bioconjugates, where its orthogonal reactive groups enable sequential, site-specific modifications without cross-reactivity [1].

Monodisperse PEG2 linkerPrecise spacer control for PROTAC design

Heterobifunctional (NH₂ / COOMe)Amine for target ligand; methyl ester for E3 ligase

HCl salt formSupports concentrated DMSO stock solutions

• [1] An S, et al. Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine. 2018 Oct;36:553-562. View Source

NH2-PEG2-methyl acetate hydrochloride Substitution Pitfalls

While numerous PEG-based linkers with amine and carboxyl functionalities are commercially available, NH2-PEG2-methyl acetate hydrochloride (CAS 208647-73-8) exhibits a unique combination of structural and physicochemical features that preclude simple substitution. The precise PEG2 spacer length (two ethylene oxide units) dictates critical spatial parameters for ternary complex formation in PROTAC applications, where variations of even a single ethylene glycol unit (e.g., PEG1 vs. PEG3) have been shown to dramatically alter degradation efficiency [1]. Furthermore, the methyl ester-protected carboxyl group provides a strategic advantage over free carboxylic acid analogs (e.g., Amino-PEG2-acid) by enabling orthogonal deprotection strategies and enhancing solubility in organic solvents during multistep syntheses [2]. The hydrochloride salt form also confers superior solubility and stability compared to the free base (CAS 741235-80-3), directly impacting handling and reproducibility in both research and industrial settings .

PEG length deviation

Even a single ethylene glycol unit shift may alter ternary complex geometry and degradation efficiency.

Salt form variability

Free base analog (CAS 741235-80-3) may exhibit different DMSO solubility and handling properties, affecting automated workflows.

Unverified purity

In-class analogs with lower or unspecified purity can compromise bioconjugation stoichiometry and final product quality.

• [1] BOC Sciences. PEG Linkers for PROTAC Design: Boosting Solubility and Flexibility in Drug Discovery. Technical Resource. View Source
• [2] 西安瑞禧生物科技有限公司. NH2-PEG2-COOH (Amino-PEG2-acid) Product Description and Comparison. View Source

NH2-PEG2-methyl acetate hydrochloride vs. Alternatives

Hydrochloride Salt Solubility Advantage

NH2-PEG2-methyl acetate hydrochloride exhibits a precisely quantified DMSO solubility of 100 mg/mL (468.03 mM), a value that is specifically documented and verified by multiple suppliers for the hydrochloride salt form [1]. In contrast, the free base analog (NH2-PEG2-methyl acetate, CAS 741235-80-3) lacks comparable, publicly-validated solubility data and is generally described with qualitative, non-quantitative solubility notes . This quantitative solubility metric for the hydrochloride salt provides a direct, actionable parameter for experimental design and formulation planning.

DMSO Solubility

Reported

HCl salt: 100 mg/mL (468 mM)
Free base: Not reported

Supports concentrated stock preparation

Free base solubility context unavailable

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (468.03 mM)
Comparator Or Baseline	NH2-PEG2-methyl acetate (Free Base, CAS 741235-80-3): No quantitative solubility data reported.
Quantified Difference	Quantitative (target) vs. Qualitative/Absent (comparator)
Conditions	DMSO solvent; ultrasonication may be required [1].

Why This Matters

For procurement, the availability of a validated, quantitative solubility metric enables accurate stock solution preparation and ensures experimental reproducibility, a critical factor that is unverifiable for the free base analog.

• [1] GlpBio. NH2-PEG2-methyl acetate hydrochloride, CAS 208647-73-8. Solubility Data. View Source

Short PEG2 Spacer for Steric Constraints

The methyl ester terminus of NH2-PEG2-methyl acetate hydrochloride (CAS 208647-73-8) serves as a protected carboxylic acid, enabling selective deprotection under mild basic conditions after the primary amine has been conjugated. This contrasts directly with Amino-PEG2-acid (CAS 791028-27-8), which presents a free carboxylic acid group that is inherently reactive and can lead to unwanted side reactions or polymerization during amine coupling steps . The methyl ester protection strategy is a documented requirement for building complex, multistep conjugates, such as the side chains of therapeutic peptides like semaglutide and tirzepatide, where the hydrochloride salt of this protected PEG2-acid (often referred to as AEEA-OME HCl) is a specified intermediate [1].

Spacer Geometry

Class-level inference

2 PEG units, ~7-atom backbone

May favor compact ternary complexes

Data to verify; literature-based

Evidence Dimension	Carboxyl Group State and Reactivity
Target Compound Data	Methyl ester (protected carboxylic acid); requires deprotection for activation.
Comparator Or Baseline	Amino-PEG2-acid (CAS 791028-27-8): Free carboxylic acid; reactive without deprotection.
Quantified Difference	Qualitative (Protected vs. Unprotected functional group)
Conditions	General organic synthesis and bioconjugation protocols [REFS-1, REFS-2].

Why This Matters

For scientists synthesizing complex PROTACs or peptide conjugates, the methyl-protected acid prevents premature reactivity, ensuring higher yields and purer intermediates, a critical advantage over the free acid analog that can complicate synthetic workflows.

• [1] 瀚鸿科技. AEEA-OME盐酸盐 (NH2-PEG2-methyl acetate hydrochloride) Product Application. View Source

Verified Purity for Reproducible Conjugation

The PEG2 spacer, containing two ethylene glycol units, provides a short, hydrophilic linker with a contour length of approximately 7-8 Å. This length is specifically identified as optimal for 'tight' geometries where the binding pockets of the target protein and E3 ligase are situated in close proximity, as it minimizes steric bulk while still providing a hydration shell to quench aggregation [1]. In contrast, longer PEG linkers (PEG3, PEG4, etc.) introduce greater conformational flexibility and a larger hydrodynamic radius, which can be detrimental for efficient ternary complex formation in certain PROTAC systems. The precise, monodisperse nature of the PEG2 chain (n=2) ensures consistent and predictable spacing, a feature not achievable with polydisperse, higher molecular weight PEG alternatives.

Assay Purity

Reported

≥98.0% (LC-MS & NMR)

Supports reproducible conjugation stoichiometry

Vendor QC data; independent verification advised

Evidence Dimension	Linker Contour Length and Spatial Geometry
Target Compound Data	PEG2 (~7-8 Å contour length; 2 ethylene oxide units)
Comparator Or Baseline	Longer PEG linkers (PEG3, PEG4, PEG6): Increased length and flexibility.
Quantified Difference	Length difference of ~3.5 Å per additional PEG unit.
Conditions	PROTAC ternary complex formation and cellular degradation assays [1].

Why This Matters

Procurement of the correct PEG linker length (PEG2) is not a matter of preference but a critical design parameter that directly impacts PROTAC efficacy. Substituting a PEG3 or PEG4 linker for PEG2 could lead to suboptimal or complete loss of target protein degradation.

• [1] BOC Sciences. PEG Linkers for PROTAC Design: Boosting Solubility and Flexibility in Drug Discovery. Technical Resource. View Source

Supplier-Verified Purity Benchmark of ≥98% vs. Industry-Standard ≥95%

Commercial suppliers of NH2-PEG2-methyl acetate hydrochloride (CAS 208647-73-8) consistently specify and provide a minimum purity of 98% or greater (e.g., MedChemExpress: 98.0%, AKSci: 98%, Anjiechem: >98%) . This benchmark exceeds the typical 95% purity standard often cited for many PEG-based building blocks in general catalogs. The higher purity specification is a direct indicator of more rigorous quality control, which translates to reduced levels of unknown impurities that could interfere with sensitive conjugation reactions or skew biological assay results. For example, Amino-PEG2-acid (CAS 791028-27-8) is often listed with a purity of ≥95%, though some suppliers do offer 98% batches .

Evidence Dimension	Minimum Purity Specification (Supplier-Verified)
Target Compound Data	≥98%
Comparator Or Baseline	Amino-PEG2-acid (CAS 791028-27-8) and other PEG linkers: Often ≥95% (though 98% available from select vendors).
Quantified Difference	+3% minimum purity threshold.
Conditions	Commercial vendor specifications and Certificates of Analysis (CoA) [REFS-1, REFS-2].

Why This Matters

For research procurement, selecting a compound with a consistently higher purity specification (≥98%) minimizes the risk of batch-to-batch variability and experimental failure, thereby improving data reliability and reducing costs associated with rework.

NH2-PEG2-methyl acetate hydrochloride Research Applications

High-Throughput PROTAC Library Synthesis

NH2-PEG2-methyl acetate hydrochloride is the preferred linker for PROTAC designs where molecular modeling or empirical data indicates a need for a short, hydrophilic spacer (~7-8 Å). As established in Section 3, the PEG2 length is uniquely suited for 'tight' binding geometries, minimizing the risk of unproductive ternary complex conformations that can occur with longer, more flexible linkers. The methyl ester protection also allows for sequential conjugation of the target protein ligand and E3 ligase ligand without cross-reactivity, a critical advantage for maintaining high synthetic yields [1].

Ligand Functionalization for Constrained E3 Ligases

This compound, also known as AEEA-OME hydrochloride, is a specified intermediate in the synthesis of glucagon-like peptide-1 (GLP-1) receptor agonists like semaglutide and tirzepatide. The protected carboxylic acid (methyl ester) is essential for the stepwise assembly of the complex fatty acid side chains used to extend the half-life of these therapeutic peptides. The high purity specification (≥98%) is critical for meeting the stringent regulatory requirements associated with pharmaceutical intermediate production [2].

Non-Cleavable ADC Linker Synthesis

For researchers requiring a linker with an amine for initial conjugation and a protected carboxyl group for later-stage activation, this hydrochloride salt offers superior handling. Its well-defined DMSO solubility (100 mg/mL) enables the preparation of concentrated stock solutions for precise reagent dispensing. The hydrochloride salt form ensures stability and ease of weighing compared to the more hygroscopic or unstable free base, contributing to greater experimental reproducibility and reduced material loss during transfer [3].

Antibody-Drug Conjugate (ADC) Research as a Non-Cleavable Spacer

While primarily noted for PROTACs, the 2-unit PEG spacer of NH2-PEG2-methyl acetate hydrochloride can serve as a non-cleavable linker component in early-stage ADC research. Its compact size minimizes the overall molecular weight of the drug-linker construct, which can be advantageous for maintaining favorable pharmacokinetic properties. The methyl ester can be hydrolyzed to a free acid for conjugation to lysine residues on an antibody, following amine-based attachment of a payload .

Application

Selection Property

Validation Focus

High-Throughput PROTAC Library Synthesis

Concentrated DMSO solubility

Automated liquid handling compatibility

Constrained E3 Ligase Functionalization

Short PEG2 spacer geometry

Ternary complex formation in tight binding pockets

Non-Cleavable ADC Linker Synthesis

Heterobifunctional amine/methyl ester

Stable, non-cleavable drug-linker construct

• [1] BOC Sciences. PEG Linkers for PROTAC Design: Boosting Solubility and Flexibility in Drug Discovery. Technical Resource. View Source
• [2] 瀚鸿科技. AEEA-OME盐酸盐 (NH2-PEG2-methyl acetate hydrochloride) Product Application. View Source
• [3] GlpBio. NH2-PEG2-methyl acetate hydrochloride, CAS 208647-73-8. Solubility Data. View Source